Cas no 501438-80-8 (6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-)

6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl- structure
501438-80-8 structure
Product Name:6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-
CAS No:501438-80-8
MF:C12H17ClN4O
MW:268.742581129074
CID:1559232
Update Time:2024-08-24

6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6(5H)-Pteridinone,2-chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-
    • 2-Chloro-8-(2,2-dimethylpropyl)-7,8-dihydro-7-methyl-6(5H)-pteridinone
    • Inchi: 1S/C12H17ClN4O/c1-7-10(18)15-8-5-14-11(13)16-9(8)17(7)6-12(2,3)4/h5,7H,6H2,1-4H3,(H,15,18)
    • InChI Key: YKDBZSUXXUDHCJ-UHFFFAOYSA-N
    • SMILES: N1=C2C(NC(=O)C(C)N2CC(C)(C)C)=CN=C1Cl

Computed Properties

  • Exact Mass: 268.10931

Experimental Properties

  • Density: 1.192±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 465.8±40.0 °C(Predicted)
  • PSA: 58.12
  • pka: 10.58±0.40(Predicted)

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